Cas no 21473-40-5 (N3-Ethylthymidine)

• Product Name: N3-Ethylthymidine
• CAS No: 21473-40-5
• MF: C₁₂H₁₈N₂O₅
• MW: 270.281723499298
• CID: 271579
• PubChem ID: 159912
• Update Time: 2025-04-19

N3-Ethylthymidine Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3-ethyl-(8CI,9CI)
• 3-ethyl-1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 3-ethyl-thymidine
• AC1L4MPT
• AC1Q69AC
• CTK4E6877
• N(3)-Ethylthymidine
• N3-Et-dT
• N3-Ethyldeoxythymidine
• N3-Ethylthymidine
• SureCN2056832
• Thymidine, 3-ethyl-
• CHEMBL3229791
• 3-Ethylthymidine
• DTXSID10175758
• SCHEMBL2056832
• 21473-40-5

• Inchi： 1S/C12H18N2O5/c1-3-13-11(17)7(2)5-14(12(13)18)10-4-8(16)9(6-15)19-10/h5,8-10,15-16H,3-4,6H2,1-2H3/t8-,9+,10+/m0/s1
• InChI Key： KZLQMOZKJBGROV-IVZWLZJFSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=C(C)C(N(CC)C1=O)=O)O

Computed Properties

• Exact Mass: 270.12164
• Monoisotopic Mass: 270.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 90.3Ų

Experimental Properties

• Density: 1.355
• Boiling Point: 465.3°Cat760mmHg
• Flash Point: 235.2°C
• Refractive Index: 1.569
• PSA: 90.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides